Cas no 3416-63-5 (1-(diphenylmethyl)-4-tritylbenzene)

• Product Name: 1-(diphenylmethyl)-4-tritylbenzene
• CAS No: 3416-63-5
• MF: C₃₈H₃₀
• MW: 486.644810199738
• CID: 918811
• PubChem ID: 226773
• Update Time: 2025-04-19

1-(diphenylmethyl)-4-tritylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-4-tritylbenzene
• PB28300; p-diphenylmethyltritylbenzene; CTK1D5058; 1-benzhydryl-3-methyl eneazetidine; 4-trityl-1-(diphenylmethyl)benzene; 1-(diphenylmethyl)-3-methyleneazetidine; p-(diphenylmethyl)tritylbenzene; AG-F-43997; (4-benzhydrylphenyl)triphenylmethane; 1-Diphenylmethyl-3-methylenazetidin; Azetidine, 1-(diphenylmethyl)-3-methylene-; 1-Benzhydryl-3-methyleneazetidine; 1-benzhydryl-3-methylene-azetidine; SureCN4067076; AKOS016014463; 1-(Diphenyl
• NSC-17532
• p-Benzhydryltetraphenylmethan
• DTXSID00955703
• 1,1',1''-{[4-(Diphenylmethyl)phenyl]methanetriyl}tribenzene
• 1-Benzhydryl-4-trityl-benzene
• NSC17532
• DS-008600
• 3416-63-5

• Inchi： 1S/C38H30/c1-6-16-30(17-7-1)37(31-18-8-2-9-19-31)32-26-28-36(29-27-32)38(33-20-10-3-11-21-33,34-22-12-4-13-23-34)35-24-14-5-15-25-35/h1-29,37H
• InChI Key： GPCDDINPJQHICL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 486.2349
• Monoisotopic Mass: 486.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 9.24950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds